Cas no 637301-15-6 (tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate)

• Product Name: tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate
• CAS No: 637301-15-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD32837245
• CID: 5234931
• PubChem ID: 89336605
• Update Time: 2025-10-30

tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate
• PS-19764
• TERT-BUTYL 8-METHYLENE-3-AZABICYCLO[3 2 1]OCTANE-3-CARBOXYLATE
• SY323754
• MFCD32837245
• 3-Boc-8-methylene-3-azabicyclo[3.2.1]octane
• F89820
• CS-0310295
• SCHEMBL14433085
• 637301-15-6
• Tert-butyl8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate
• 3-Boc-8-methylidene-3-azabicyclo[3.2.1]octane

• MDL： MFCD32837245
• Inchi： 1S/C13H21NO2/c1-9-10-5-6-11(9)8-14(7-10)12(15)16-13(2,3)4/h10-11H,1,5-8H2,2-4H3
• InChI Key： IGKVDHDALUXQOP-UHFFFAOYSA-N
• SMILES： C12C(=C)C(CC1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 8-Methylene-3-azabicyclo[3.2.1]octane-3-carboxylate (CAS: 637301-15-6)

The compound tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate (CAS: 637301-15-6) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This bicyclic scaffold serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and investigating its role in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic pathway for tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate, achieving a 78% yield through a modified Dieckmann condensation followed by selective methylation. This advancement addresses previous challenges in scalability and purity, making the compound more accessible for pharmaceutical applications. The researchers also highlighted its stability under various pH conditions, suggesting its suitability for oral drug formulations.

In the realm of CNS drug development, a team at Stanford University reported promising results using this compound as a precursor for sigma-1 receptor modulators. Their work, published in ACS Chemical Neuroscience (2024), showed that derivatives of tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate exhibited high binding affinity (Ki < 10 nM) and selectivity for sigma-1 receptors, with potential applications in neuropathic pain management and neurodegenerative diseases. Molecular docking studies revealed that the rigid bicyclic structure optimally fits the receptor's binding pocket.

Another significant application emerged in antimicrobial research. A 2024 Nature Communications article described the incorporation of this scaffold into novel quorum-sensing inhibitors effective against Pseudomonas aeruginosa biofilms. The 8-methylene group was found to be crucial for disrupting bacterial communication pathways, with lead compounds showing 90% inhibition of biofilm formation at micromolar concentrations. This discovery opens new avenues for combating antibiotic-resistant infections.

Recent patent filings (WO2023156789, EP4129876) have expanded the compound's utility in radiopharmaceuticals. The tert-butyl ester group serves as a convenient handle for radiofluorination, enabling the synthesis of PET tracers for imaging neurological disorders. Clinical trials are expected to begin in 2025 for an Alzheimer's disease diagnostic agent derived from this scaffold.

Despite these advances, challenges remain in the large-scale production and chiral resolution of tert-butyl 8-methylene-3-azabicyclo[3.2.1]octane-3-carboxylate. Current research efforts are focusing on enzymatic asymmetric synthesis and flow chemistry approaches to address these limitations. The compound's unique structural features continue to inspire innovative applications across multiple therapeutic areas, cementing its importance in modern medicinal chemistry.